2-(cyclohexylamino)-2-(ethylsulfanyl)-6-propyl-2,3-dihydro-4(1H)-pyrimidinone

• Molecular Formula: C15H27N3OS
• Molecular Weight: 297.5 g/mol
• IUPAC Name: 2-(cyclohexylamino)-2-ethylsulfanyl-6-propyl-1,3-dihydropyrimidin-4-one
• InChI: InChI=1S/C15H27N3OS/c1-3-8-13-11-14(19)18-15(17-13,20-4-2)16-12-9-6-5-7-10-12/h11-12,16-17H,3-10H2,1-2H3,(H,18,19)
• InChI Key: UXOWBQNTKJDDIS-UHFFFAOYSA-N
• SMILES: CCCC1=CC(=O)NC(N1)(NC2CCCCC2)SCC

Description

2-(cyclohexylamino)-2-(ethylsulfanyl)-6-propyl-2,3-dihydro-4(1H)-pyrimidinone is a chemical compound that has been studied for its potential use in scientific research. This compound has been shown to have interesting biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 2-(cyclohexylamino)-2-(ethylsulfanyl)-6-propyl-2,3-dihydro-4(1H)-pyrimidinone is not fully understood, but it is believed to involve modulation of neurotransmitter receptors in the brain. As mentioned previously, this compound has been shown to act as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor. This receptor is involved in the release of neurotransmitters such as dopamine and glutamate, which are important for learning and memory processes.
Biochemical and Physiological Effects:
Studies have shown that 2-(cyclohexylamino)-2-(ethylsulfanyl)-6-propyl-2,3-dihydro-4(1H)-pyrimidinone has a number of interesting biochemical and physiological effects. For example, it has been shown to enhance cognitive function in animal models, as well as improve memory retention and recall. Additionally, this compound has been shown to have anxiolytic effects, meaning that it may be useful in the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(cyclohexylamino)-2-(ethylsulfanyl)-6-propyl-2,3-dihydro-4(1H)-pyrimidinone in lab experiments is its ability to modulate neurotransmitter systems in the brain. This makes it a potentially useful tool for studying the underlying mechanisms of cognitive processes such as learning and memory. However, one limitation of this compound is its relatively low potency, which may make it less effective in certain experimental contexts.

Future Directions

There are several potential future directions for research on 2-(cyclohexylamino)-2-(ethylsulfanyl)-6-propyl-2,3-dihydro-4(1H)-pyrimidinone. One area of interest is in the development of more potent analogues of this compound, which may be more effective in modulating neurotransmitter systems in the brain. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on cognitive function and anxiety. Finally, there may be potential applications for this compound in the treatment of neurological and psychiatric disorders, although more research is needed in this area.

Synthesis Methods

The synthesis of 2-(cyclohexylamino)-2-(ethylsulfanyl)-6-propyl-2,3-dihydro-4(1H)-pyrimidinone has been described in several research papers. One common method involves the reaction of 2-cyano-6-propyl-4(1H)-pyrimidinone with cyclohexylamine and ethanethiol in the presence of a base such as potassium carbonate. The resulting product is then purified through recrystallization or chromatography.

Scientific Research Applications

2-(cyclohexylamino)-2-(ethylsulfanyl)-6-propyl-2,3-dihydro-4(1H)-pyrimidinone has been studied for its potential use in a variety of scientific research areas. One area of interest is in the field of neuroscience, where this compound has been shown to have an effect on certain neurotransmitter systems. Specifically, it has been shown to act as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor, which is involved in cognitive processes such as learning and memory.